Cas no 36116-43-5 (N',N'''-ethane-1,2-diylbis[1-prop-2-en-1-yl(thiourea)])
36116-43-5 structure
Product Name:N',N'''-ethane-1,2-diylbis[1-prop-2-en-1-yl(thiourea)]
CAS No:36116-43-5
MF:C10H18N4S2
MW:258.406718730927
CID:1473101
PubChem ID:3038372
Update Time:2025-04-20
N',N'''-ethane-1,2-diylbis[1-prop-2-en-1-yl(thiourea)] Chemical and Physical Properties
Names and Identifiers
-
- N',N'''-ethane-1,2-diylbis[1-prop-2-en-1-yl(thiourea)]
- 1-prop-2-enyl-3-[2-(prop-2-enylcarbamothioylamino)ethyl]thiourea
- N,N'-Bis(allylthiocarbamoyl)ethylenediamine
- Thiourea, N,N''-1,2-ethanediylbis(N'-2-propenyl-
- DTXSID90189691
- N,N'-1,2-Ethanediylbis(N'-2-propenylthiourea)
- AI3-51119
- AKOS001589454
- SR-01000390893
- 36116-43-5
- SR-01000390893-1
- BRN 1796017
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- Inchi: 1S/C10H18N4S2/c1-3-5-11-9(15)13-7-8-14-10(16)12-6-4-2/h3-4H,1-2,5-8H2,(H2,11,13,15)(H2,12,14,16)
- InChI Key: DZNRNWRYYIFSSG-UHFFFAOYSA-N
- SMILES: S=C(NCC=C)NCCNC(NCC=C)=S
Computed Properties
- Exact Mass: 258.097288
- Monoisotopic Mass: 258.097288
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
- XLogP3: 1
Experimental Properties
- Density: 1.128
- Boiling Point: 364.7°C at 760 mmHg
- Flash Point: 174.4°C
- Refractive Index: 1.585
N',N'''-ethane-1,2-diylbis[1-prop-2-en-1-yl(thiourea)] Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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